Cas no 2803862-01-1 (4-(1,4-dimethyl-1H-pyrazol-5-yl)piperidine dihydrochloride)

4-(1,4-Dimethyl-1H-pyrazol-5-yl)piperidine dihydrochloride is a chemically stable piperidine derivative with a substituted pyrazole moiety. Its dihydrochloride salt form enhances solubility and handling properties, making it suitable for pharmaceutical and research applications. The compound's structural features, including the dimethylpyrazole group, contribute to its potential as a versatile intermediate in medicinal chemistry, particularly in the development of bioactive molecules targeting neurological or metabolic pathways. The high purity and well-defined crystalline nature of this compound ensure reproducibility in synthetic processes. Its stability under standard storage conditions further supports its utility in long-term experimental studies.
4-(1,4-dimethyl-1H-pyrazol-5-yl)piperidine dihydrochloride structure
2803862-01-1 structure
Product Name:4-(1,4-dimethyl-1H-pyrazol-5-yl)piperidine dihydrochloride
CAS No:2803862-01-1
MF:C10H19Cl2N3
MW:252.183960199356
CID:6441582
PubChem ID:165670315
Update Time:2025-06-23

4-(1,4-dimethyl-1H-pyrazol-5-yl)piperidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-(1,4-dimethyl-1H-pyrazol-5-yl)piperidine dihydrochloride
    • EN300-37443593
    • 2803862-01-1
    • AT40538
    • Inchi: 1S/C10H17N3.2ClH/c1-8-7-12-13(2)10(8)9-3-5-11-6-4-9;;/h7,9,11H,3-6H2,1-2H3;2*1H
    • InChI Key: LMBHCUTWQLDWEW-UHFFFAOYSA-N
    • SMILES: Cl.Cl.N1CCC(C2=C(C)C=NN2C)CC1

Computed Properties

  • Exact Mass: 251.0956030g/mol
  • Monoisotopic Mass: 251.0956030g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.8Ų

4-(1,4-dimethyl-1H-pyrazol-5-yl)piperidine dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-37443593-0.05g
4-(1,4-dimethyl-1H-pyrazol-5-yl)piperidine dihydrochloride
2803862-01-1 95.0%
0.05g
$477.0 2025-03-16
Enamine
EN300-37443593-0.1g
4-(1,4-dimethyl-1H-pyrazol-5-yl)piperidine dihydrochloride
2803862-01-1 95.0%
0.1g
$624.0 2025-03-16
Enamine
EN300-37443593-0.25g
4-(1,4-dimethyl-1H-pyrazol-5-yl)piperidine dihydrochloride
2803862-01-1 95.0%
0.25g
$891.0 2025-03-16
Enamine
EN300-37443593-0.5g
4-(1,4-dimethyl-1H-pyrazol-5-yl)piperidine dihydrochloride
2803862-01-1 95.0%
0.5g
$1405.0 2025-03-16
Enamine
EN300-37443593-1.0g
4-(1,4-dimethyl-1H-pyrazol-5-yl)piperidine dihydrochloride
2803862-01-1 95.0%
1.0g
$1801.0 2025-03-16
Enamine
EN300-37443593-2.5g
4-(1,4-dimethyl-1H-pyrazol-5-yl)piperidine dihydrochloride
2803862-01-1 95.0%
2.5g
$3530.0 2025-03-16
Enamine
EN300-37443593-5.0g
4-(1,4-dimethyl-1H-pyrazol-5-yl)piperidine dihydrochloride
2803862-01-1 95.0%
5.0g
$5221.0 2025-03-16
Enamine
EN300-37443593-10.0g
4-(1,4-dimethyl-1H-pyrazol-5-yl)piperidine dihydrochloride
2803862-01-1 95.0%
10.0g
$7742.0 2025-03-16
Aaron
AR028VQ3-50mg
4-(1,4-dimethyl-1H-pyrazol-5-yl)piperidinedihydrochloride
2803862-01-1 95%
50mg
$681.00 2025-02-17
Aaron
AR028VQ3-100mg
4-(1,4-dimethyl-1H-pyrazol-5-yl)piperidinedihydrochloride
2803862-01-1 95%
100mg
$883.00 2025-02-17

Additional information on 4-(1,4-dimethyl-1H-pyrazol-5-yl)piperidine dihydrochloride

Introduction to 4-(1,4-dimethyl-1H-pyrazol-5-yl)piperidine dihydrochloride (CAS No. 2803862-01-1)

4-(1,4-dimethyl-1H-pyrazol-5-yl)piperidine dihydrochloride is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2803862-01-1, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure of this compound consists of a piperidine ring linked to a 1,4-dimethyl-1H-pyrazole moiety, which contributes to its distinct pharmacological profile.

The 1,4-dimethyl-1H-pyrazol-5-yl substituent plays a crucial role in modulating the biological activity of the molecule. Pyrazole derivatives are well-known for their versatility in pharmaceutical applications, often serving as key scaffolds in the development of drugs targeting various diseases. The dimethyl substitution at the 1 and 4 positions enhances the lipophilicity of the molecule, potentially improving its bioavailability and membrane permeability. These characteristics make 4-(1,4-dimethyl-1H-pyrazol-5-yl)piperidine dihydrochloride a promising candidate for further exploration in drug design.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The piperidine ring is particularly noteworthy in medicinal chemistry due to its ability to mimic natural amino acid structures, thereby facilitating interactions with biological targets. The combination of the pyrazole and piperidine moieties in 4-(1,4-dimethyl-1H-pyrazol-5-yl)piperidine dihydrochloride creates a multifaceted pharmacophore that could be exploited for multiple therapeutic indications.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacological entities. Researchers have been exploring its utility in developing drugs for neurological disorders, cardiovascular diseases, and even oncological applications. The dihydrochloride salt form enhances the stability and solubility of the compound, making it more suitable for formulation into pharmaceutical products.

The latest research findings suggest that derivatives of 4-(1,4-dimethyl-1H-pyrazol-5-yl)piperidine dihydrochloride exhibit notable pharmacological effects. Studies have indicated that modifications to the pyrazole moiety can significantly alter the binding affinity and selectivity of the compound towards specific biological targets. This flexibility allows chemists to fine-tune the properties of the molecule to meet specific therapeutic requirements.

Furthermore, computational modeling and virtual screening have been instrumental in identifying promising analogs of 4-(1,4-dimethyl-1H-pyrazol-5-yl)piperidine dihydrochloride. These computational approaches have enabled researchers to predict the binding modes and interactions of the compound with various enzymes and receptors, accelerating the drug discovery process. The integration of experimental data with computational insights has provided a more comprehensive understanding of the pharmacological properties of this compound.

The synthesis of 4-(1,4-dimethyl-1H-pyrazol-5-yl)piperidine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as catalytic hydrogenation and protecting group strategies have been particularly useful in constructing the complex framework of this molecule.

From a regulatory perspective, 4-(1,4-dimethyl-1H-pyrazol-5-yl)piperidine dihydrochloride must undergo rigorous testing to demonstrate safety and efficacy before it can be considered for clinical use. Preclinical studies involving cell-based assays and animal models are essential for evaluating its pharmacokinetic and pharmacodynamic profiles. These studies provide critical data on dosage regimens, toxicity levels, and potential side effects.

The development pipeline for 4-(1,4-dimethyl-1H-pyrazol-5-yl)piperidine dihydrochloride is still in its early stages, but preliminary results are encouraging. Researchers are optimistic about its potential to address unmet medical needs in several therapeutic areas. As more data becomes available from ongoing studies, it is expected that this compound will attract further investment from both academic institutions and pharmaceutical companies.

In conclusion, 4-(1,4-dimethyl-1H-pyrazol-5-ylo piperidine dihydrochloride (CAS No. 2803862 -01 - 1) represents a significant advancement in pharmaceutical chemistry with broad implications for drug discovery and development. Its unique structural features and promising pharmacological properties position it as a valuable tool for researchers striving to develop innovative therapeutic solutions.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen